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Compound of Interest |

Ethyl 2-
Compound Name: (hydroxymethyl)cyclopropanecarb

oxylate

Essential Safety and Handling Guide for Ethyl 2-
(hydroxymethyl)cyclopropanecarboxylate

This guide provides immediate and essential safety, handling, and disposal protocols for Ethyl
2-(hydroxymethyl)cyclopropanecarboxylate (CAS RN: 84673-56-3). The information is
intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory operations.

Hazard Identification and Personal Protective
Equipment

Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate is classified with the following hazard
statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious
eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation)[1]. A
thorough risk assessment is crucial before handling this chemical. The following personal
protective equipment (PPE) is mandatory to minimize exposure.
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] Specifications and Best
Body Part Required PPE .
Practices

Goggles should meet ANSI
Z87.1 standards. A face shield
Chemical Splash Goggles, is recommended when
Eyes/Face . . "
Face Shield handling larger quantities or

when there is a splash hazard.

[2]

Nitrile or neoprene gloves are
recommended.[3] Inspect
) ) gloves for any signs of wear or
Hands Chemical-Resistant Gloves
punctures before use and
change them immediately if

contaminated.[2]

A flame-resistant lab coat
Body Laboratory Coat should be worn and kept fully
buttoned.[2]

A NIOSH-approved respirator
with appropriate cartridges
should be used if working in a
poorly ventilated area or if
Respiratory Respirator (if required) aerosols are generated.[2]
Engineering controls like a
fume hood are the preferred
method to minimize inhalation

exposure.[2]

Quantitative Data

The following table summarizes key quantitative data for Ethyl 2-
(hydroxymethyl)cyclopropanecarboxylate.
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Property Value

Molecular Formula C7H1203[1][4]
Molecular Weight 144.17 g/mol [1][4]
Storage Temperature 4 °CJ[1]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.
1. Preparation:

o Conduct a thorough risk assessment for the planned experiment.

o Ensure a certified chemical fume hood is operational.[3]

o Assemble all necessary equipment and reagents.

 Verify that spill cleanup materials and a Class B fire extinguisher are readily accessible.[3]
o Ensure safety showers and eyewash stations are unobstructed and accessible.[5]

2. Handling:

e Don all required PPE as outlined in the table above.

e Conduct all handling of Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate within a
chemical fume hood to ensure adequate ventilation.[2][3]

e Avoid direct contact with the chemical.
e Do not eat, drink, or smoke in the laboratory.[2][6]
o Use spark-proof tools and equipment to prevent ignition.[7]

3. Post-Handling:
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Decontaminate all work surfaces after use.
Properly remove and dispose of contaminated PPE.

Thoroughly wash hands and any exposed skin with soap and water.[2][6]

Emergency Procedures
Spill:

For a small spill, contain it with an inert absorbent material (e.g., sand, vermiculite) and place
it in a sealed, labeled container for disposal.[3]

For large spills, evacuate the area and contact your institution's emergency response team.

[3]

Ensure the area is well-ventilated.

Fire:

Use a Class B fire extinguisher (carbon dioxide or dry chemical) for small fires.[3]

In case of a larger fire, evacuate the area and activate the fire alarm.

Exposure:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial
respiration and seek immediate medical attention.[7][8]

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with
plenty of water for at least 15 minutes.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[7] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[7]
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Disposal Plan

All chemical waste must be handled and disposed of in accordance with local, state, and
federal regulations.[8][9]

1. Waste Collection:

o Collect all waste containing Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate, including
contaminated PPE and absorbent materials, in a designated, properly labeled, and sealed
container.[2]

2. Waste Storage:
o Store waste containers in a cool, well-ventilated area away from incompatible materials.
3. Waste Disposal:

» Arrange for the disposal of chemical waste through your institution's environmental health
and safety office or a licensed chemical waste disposal company.[10]

» Do not dispose of this chemical down the drain.[6]

Workflow for Safe Handling
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Caption: A logical workflow for the safe handling of Ethyl 2-
(hydroxymethyl)cyclopropanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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